Cas no 94413-18-0 ((2E,4E)-N-(2-methylpropyl)tetradeca-2,4-diene-8,10-diynamide)

• Product name: (2E,4E)-N-(2-methylpropyl)tetradeca-2,4-diene-8,10-diynamide
• CAS No: 94413-18-0
• MF: C₁₈H₂₅NO
• MW: 271.397205114365
• CID: 1984006
• PubChem ID: 5281131

(2E,4E)-N-(2-methylpropyl)tetradeca-2,4-diene-8,10-diynamide Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-N-(2-methylpropyl)tetradeca-2,4-diene-8,10-diynamide
• (2E,4E)-N-(2-methylpropyl)tetradeca-2,4-dien-8,10-diynamide
• Tetradeca-2E,4E-diene-8,10-diynoic acid isobutylamide
• Anacycline
• Anacyclin
• Q27105770
• CHEBI:2698
• 502-57-8
• C08396
• (2E,4E)-N-isobutyltetradeca-2,4-dien-8,10-diynamide
• LMFA08020165
• AC1NQY2W
• (2E,4E)-N-(2-Methylpropyl)-2,4-tetradecadiene-8,10-diynamide
• 94413-18-0
• DTXSID701184838

• Inchi： InChI=1S/C18H25NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-18(20)19-16-17(2)3/h12-15,17H,4-5,10-11,16H2,1-3H3,(H,19,20)/b13-12+,15-14-
• InChI Key： CAZNLADLZFVEBY-NQDQBVNISA-N
• SMILES： CCCC#CC#CCC\C=C\C=C/C(=O)NCC(C)C

Computed Properties

• Exact Mass: 271.193614
• Monoisotopic Mass: 271.193614
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 5.057

Experimental Properties

• Density: 0.949
• Boiling Point: 474.2°C at 760 mmHg
• Flash Point: 290.2°C
• Refractive Index: 1.507

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids